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Compound of Interest

Compound Name: Y-27632 dihydrochloride

Cat. No.: B10761967 Get Quote

Essential Safety and Handling Guide for Y-27632
Dihydrochloride
This guide provides crucial safety protocols and operational procedures for laboratory

personnel, including researchers, scientists, and drug development professionals, who handle

Y-27632 dihydrochloride. Adherence to these guidelines is essential for ensuring personal

safety and maintaining a secure laboratory environment.

Y-27632 dihydrochloride is a potent and selective inhibitor of Rho-associated coiled-coil

forming protein serine/threonine kinase (ROCK).[1][2][3] It is classified as harmful if swallowed,

in contact with skin, or if inhaled.[4][5][6] Therefore, appropriate personal protective equipment

(PPE) and handling procedures are mandatory.

Personal Protective Equipment (PPE)
A summary of the recommended personal protective equipment for handling Y-27632
dihydrochloride is provided below. This is based on safety data sheet recommendations to

minimize exposure.[3][7]
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Protection Type Equipment Specification and Purpose

Eye Protection Safety glasses or goggles

Must be worn to protect

against dust particles and

splashes.[7]

Hand Protection Chemical-resistant gloves

Wear protective gloves. The

specific material and

breakthrough time should be

confirmed with the glove

manufacturer.[5][7]

Body Protection
Laboratory coat / Protective

clothing

A lab coat or protective suit

should be worn to prevent skin

contact.[4][6]

Respiratory Protection Respirator

Use in a well-ventilated area.

[6] If ventilation is inadequate

or for handling large quantities,

a NIOSH-approved respirator

is recommended to avoid

inhaling dust.[5][8]

Operational and Disposal Plans
Follow these step-by-step procedures for the safe handling, storage, and disposal of Y-27632
dihydrochloride.

Handling and Storage Protocol
Preparation: Before handling, ensure you are in a well-ventilated area, preferably a chemical

fume hood.[7]

Donning PPE: Put on all required PPE as detailed in the table above.

Weighing and Solution Preparation:

Handle the solid compound carefully to avoid generating dust.[6]
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Y-27632 dihydrochloride is soluble in water (approx. 30 mg/ml) and DMSO (approx. 30

mg/ml).[9]

When preparing stock solutions, add the solvent to the solid slowly to prevent splashing.

For long-term storage, stock solutions in PBS or water can be stored at -20°C for up to 12

months.[10]

General Use: Avoid contact with skin, eyes, and clothing.[9] Do not eat, drink, or smoke in

the handling area.[3]

After Handling: Wash hands and any exposed skin thoroughly with soap and water after

completing work.[4][7]

Storage: Store the solid compound at -20°C, protected from light and with a desiccant for

long-term stability.[10][11][12] Keep the container tightly sealed.

Spill Management Protocol
Evacuate: Clear the immediate area of all personnel.

Ventilate: Ensure the area is well-ventilated.

Containment: For solid spills, use dry clean-up procedures and avoid creating dust.[6] Do not

use air hoses for cleaning.[6] For liquid spills, absorb with an inert material (e.g., diatomite,

universal binders).[7]

Collection: Carefully collect the spilled material into a clean, dry, and labeled container for

disposal.[6]

Decontamination: Clean the spill area thoroughly.

Disposal Plan
Waste Collection: All waste materials, including empty containers, contaminated PPE, and

spilled substance, must be collected in a designated and properly labeled hazardous waste

container.
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Disposal Route: Dispose of the chemical waste through an approved waste disposal plant.[3]

Do not allow the substance to enter drains or water systems.[5][7] Follow all local, state, and

federal regulations for chemical waste disposal.

Y-27632 Mechanism of Action: The Rho/ROCK
Signaling Pathway
Y-27632 dihydrochloride is a selective, ATP-competitive inhibitor of the ROCK1 and ROCK2

kinases.[1][2][13] These kinases are key downstream effectors of the small GTPase RhoA.[14]

[15] The Rho/ROCK pathway plays a critical role in regulating cellular functions such as

cytoskeletal organization, cell motility, and contraction.[15][16] Y-27632's inhibitory action on

this pathway leads to the disassembly of stress fibers and a reduction in cell contractility.[1][13]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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